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Compound of Interest

Compound Name: SODIUM PHOSPHOMOLYBDATE

Cat. No.: B1143329

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrated and anhydrous forms
of sodium phosphomolybdate, offering a comparative analysis of their properties, detailed
experimental protocols, and a discussion of their applications in research and development.

Core Properties: A Comparative Analysis

Sodium phosphomolybdate is a versatile inorganic compound with significant applications in
catalysis, analytical chemistry, and materials science.[1] It exists in both a hydrated and an
anhydrous form, with the primary distinction being the presence of water of crystallization in the
former. This structural difference influences their molecular weight and, consequently, the
precise calculations required for preparing solutions of specific molarities.[2]

The hydrated form is typically a yellow crystalline solid, while the anhydrous form presents as a
white to off-white powder.[1][3][4] The transition between these two forms is a critical aspect of
their application, with the anhydrous salt being hygroscopic, meaning it readily absorbs
moisture from the atmosphere.[5]
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Sodium Sodium
Property Phosphomolybdate Phosphomolybdate
Hydrate Anhydrous
Nas[P(M03010)4] or
Molecular Formula Mo12Naz0a40P-xH20[1]
Mo12Naz0a40P[6][7]
_ 1891.20 g/mol (anhydrous
Molecular Weight ) 1891.3 g/mol [6]
basis)[7]
CAS Number 1313-30-0[1][6][7][8] 1313-30-0[6][8]
Appearance Yellow solid/crystals[1][8] White to off-white powder[3]
Density 2.83 g/mL at 25 °C[1][7][8] 3.5 g/mL[4]
) ) 687 °C (for the related sodium
Melting Point 98 °C (decomposes)[1][7]1[8]
molybdate)[9]
Solubility Highly soluble in water[10] Highly soluble in water[4]

o Not typically characterized as )
Hygroscopicity hygroscopic Hygroscopic[5]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the successful application of
sodium phosphomolybdate in a research setting.

A common method for synthesizing the parent phosphomolybdic acid involves the following
steps:

» Dissolution: Dissolve 20 g of sodium molybdate in 40 mL of water.

 Acidification: Add 2 mL of 85% phosphoric acid, followed by the dropwise addition of 20 mL
of concentrated hydrochloric acid.

o Extraction: Transfer the resulting yellow, transparent mixture to a separatory funnel and
extract with 30 mL of ether.
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Separation and Washing: Allow the layers to separate, transfer the lower aqueous layer back
to the separatory funnel, and wash with 20 mL of water.

pH Adjustment and Final Extraction: Adjust the pH to 1.5-5 with 10 mL of concentrated
hydrochloric acid and perform a final extraction with 20 mL of ether.

Drying and Recrystallization: The ether layer containing the phosphomolybdic acid is
collected for drying and recrystallization to obtain the final product.[11]

The anhydrous form can be prepared from the hydrated salt through thermal dehydration.

Heating: Place the sodium phosphomolybdate hydrate in a suitable vessel for heating,
such as a crucible.

Temperature Control: Heat the sample to a temperature above 100 °C to ensure the removal
of all water molecules. For instance, the related sodium molybdate dihydrate is converted to
its anhydrous form by heating at 100 °C.[9]

Monitoring: The process can be monitored by observing the change in mass until a constant
weight is achieved, indicating that all water of crystallization has been removed. Thermal
analysis techniques such as thermogravimetric analysis (TGA) can be employed for precise
determination of dehydration temperatures.[12]

Storage: Due to the hygroscopic nature of the anhydrous form, it must be stored in a
desiccator or under an inert, dry atmosphere to prevent rehydration.[2][5]

Standard analytical techniques are used to confirm the identity and purity of the synthesized

compounds.

Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the characteristic
vibrational modes of the phosphomolybdate anion. A typical analysis would involve scanning
in the range of 400-4000 cm~1.[11]

UV-Visible (UV-Vis) Spectroscopy: Employed to study the electronic transitions within the
molecule, typically scanned over a range of 190-800 nm.[11]

Key Applications in Research and Development
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Sodium phosphomolybdate is a valuable reagent in numerous scientific disciplines.[1]

Analytical Chemistry: It serves as a colorimetric reagent for the determination of phosphate
levels in various samples, a technique crucial for environmental monitoring.[1]

« Catalysis: This compound acts as a catalyst in various organic synthesis reactions, helping
to enhance reaction rates and improve product yields.[1][13]

e Biochemistry: It is utilized in enzyme assays to investigate enzyme activity and kinetics,
which is fundamental to understanding metabolic pathways.[1][13]

o Material Science: Sodium phosphomolybdate hydrate is employed in the synthesis of
advanced materials, including nanomaterials.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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